Cas no 5485-88-1 (3-chloro-4-hydroxy-5-methoxybenzonitrile)

• Product Name: 3-chloro-4-hydroxy-5-methoxybenzonitrile
• CAS No: 5485-88-1
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD01647614
• CID: 942986
• PubChem ID: 1220717
• Update Time: 2025-06-09

3-chloro-4-hydroxy-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydroxy-5-methoxybenzonitrile
• Benzonitrile, 3-chloro-4-hydroxy-5-methoxy-
• SCHEMBL1175171
• GQXBIXKRMCRSCG-UHFFFAOYSA-N
• G29073
• 5485-88-1
• NCGC00341483-01
• Z57900369
• DB-071915
• AB01332342-02
• DTXSID00361108
• EN300-10894
• 3-Chloro-4-hydroxy-5-methoxy-Benzonitrile
• STK348813
• A18891
• MFCD01647614
• AKOS000304387

• MDL： MFCD01647614
• Inchi： 1S/C8H6ClNO2/c1-12-7-3-5(4-10)2-6(9)8(7)11/h2-3,11H,1H3
• InChI Key： GQXBIXKRMCRSCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1O)OC

Computed Properties

• Exact Mass: 183.00878
• Monoisotopic Mass: 183.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 282.9°C at 760 mmHg
• Flash Point: 124.9°C
• Refractive Index: 1.587
• PSA: 53.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-chloro-4-hydroxy-5-methoxybenzonitrile

3-chloro-4-hydroxy-5-methoxybenzonitrile (CAS No. 5485-88-1): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 3-chloro-4-hydroxy-5-methoxybenzonitrile, identified by its CAS number CAS No. 5485-88-1, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a benzonitrile core substituted with chloro, hydroxy, and methoxy functional groups, make it a valuable building block for the synthesis of various bioactive molecules.

Over the past decade, the demand for novel pharmaceutical agents has driven extensive research into the development of efficient synthetic routes for intermediates like 3-chloro-4-hydroxy-5-methoxybenzonitrile. The compound’s ability to undergo a range of chemical transformations, including nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and cyclization reactions, has positioned it as a cornerstone in the synthesis of heterocyclic compounds and drug candidates.

In recent years, studies have highlighted the potential of 3-chloro-4-hydroxy-5-methoxybenzonitrile in the development of therapeutic agents targeting neurological disorders. For instance, researchers have explored its derivatives as potential monoamine oxidase (MAO) inhibitors, which are known for their efficacy in treating conditions such as depression and Parkinson’s disease. The hydroxyl and methoxy groups in the molecule provide favorable conditions for further functionalization, enabling the creation of highly specific pharmacophores.

The pharmaceutical industry has also leveraged 3-chloro-4-hydroxy-5-methoxybenzonitrile in the synthesis of anti-inflammatory agents. Compounds derived from this intermediate have shown promising activity in inhibiting cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it an ideal candidate for designing novel anti-inflammatory drugs.

Moreover, the agrochemical sector has not been left behind in utilizing 3-chloro-4-hydroxy-5-methoxybenzonitrile. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The chloro group, in particular, contributes to its bioactivity by enhancing lipophilicity and facilitating membrane penetration.

The synthetic methodologies for preparing 3-chloro-4-hydroxy-5-methoxybenzonitrile have seen significant advancements. Modern techniques such as flow chemistry and microwave-assisted synthesis have improved yield and purity while reducing reaction times. These innovations align with the broader trend toward greener and more sustainable chemical processes.

In conclusion, 3-chloro-4-hydroxy-5-methoxybenzonitrile (CAS No. 5485-88-1) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its structural versatility and reactivity make it an indispensable intermediate in drug discovery and development. As research continues to uncover new therapeutic possibilities, the importance of this compound is set to grow further.